![molecular formula C17H13Cl2NO3 B2504317 2,5-dichloro-N-(2,2-di(furan-2-yl)ethyl)benzamide CAS No. 2319840-35-0](/img/structure/B2504317.png)
2,5-dichloro-N-(2,2-di(furan-2-yl)ethyl)benzamide
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Overview
Description
The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include information about where it is commonly found or used .
Synthesis Analysis
Synthesis analysis refers to the methods used to create the compound. This could involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques used could include X-ray crystallography, NMR spectroscopy, and others .Chemical Reactions Analysis
This involves studying the reactions the compound undergoes. It could include looking at how the compound reacts with other substances, the products of these reactions, and the conditions under which these reactions occur .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, and chemical stability. It could also involve looking at how these properties change under different conditions .Scientific Research Applications
Synthesis and Structure-Activity Relationship Studies
Research into compounds structurally related to 2,5-dichloro-N-(2,2-di(furan-2-yl)ethyl)benzamide has contributed to various fields, including organic synthesis, medicinal chemistry, and materials science. For instance, the synthesis of benzamide derivatives bearing heterocyclic furan and piperazine rings has been explored for their enzyme inhibition and hemolytic activity. This demonstrates the versatility of furan-containing benzamides in pharmaceutical chemistry (Abbasi et al., 2020).
Polymer and Materials Science
In polymer and materials science, 2,5-bis(hydroxymethyl)furan has been enzymatically polymerized with various diacid ethyl esters, showcasing its potential as a biobased rigid diol for polyester synthesis. This highlights the role of furan derivatives in developing sustainable materials (Jiang et al., 2014).
Novel Synthetic Methodologies
The synthesis of polyfunctionalized benzofuran-4(5H)-ones and cinnoline-4-carboxamides through an efficient domino strategy illustrates the application of furan derivatives in creating multifunctionalized molecules, which can have implications in drug discovery and organic synthesis (Ma et al., 2014).
Antimicrobial and Antioxidant Activities
Furan derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities, underscoring the potential of these compounds in developing new therapeutics. For example, the synthesis and investigation of antimicrobial and antioxidant activity of naphtho[2,1-b]furan-2-carboxamides reveal the bioactive potential of furan-containing benzamides (Devi et al., 2010).
Photocatalytic Applications
In environmental science, the photocatalytic degradation of organic pollutants using compounds like propyzamide (a benzamide derivative) demonstrates the application of furan-containing benzamides in environmental remediation. This research highlights the potential of these compounds in enhancing the efficiency of photocatalytic processes (Torimoto et al., 1996).
Mechanism of Action
Mode of Action
It is known that many compounds containing the furan nucleus have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
Therefore, its impact on bioavailability is unknown .
Action Environment
Environmental factors that could influence the action, efficacy, and stability of N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide are currently unknown. Factors such as temperature, pH, and the presence of other chemicals could potentially affect its activity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2,2-bis(furan-2-yl)ethyl]-2,5-dichlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13Cl2NO3/c18-11-5-6-14(19)12(9-11)17(21)20-10-13(15-3-1-7-22-15)16-4-2-8-23-16/h1-9,13H,10H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUQFKVUNDSYFCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(CNC(=O)C2=C(C=CC(=C2)Cl)Cl)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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